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Compound of Interest

Compound Name: Fgfr4-IN-17

Cat. No.: B12367047 Get Quote

Essential Safety and Handling Guide for Fgfr4-
IN-17
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the potent and selective FGFR4 inhibitor, Fgfr4-IN-17. Adherence to these guidelines is critical

for ensuring laboratory safety and maintaining the integrity of your research.

Quantitative Data Summary
Due to the limited availability of a specific Safety Data Sheet (SDS) for Fgfr4-IN-17, the

following table includes data from closely related FGFR4 inhibitors, "FGFR4-IN-1" and

"FGFR4-IN-4", as a reference. Researchers should handle Fgfr4-IN-17 with the assumption

that it possesses similar or more potent characteristics.
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Property Value Source Compound

GHS Hazard Classification

Acute Toxicity, Oral (Category

4), H302; Acute Aquatic

Toxicity (Category 1), H400;

Chronic Aquatic Toxicity

(Category 1), H410

FGFR4-IN-4

IC50 (FGFR4) 0.7 nM FGFR4-IN-1[1]

IC50 (HuH-7 cell proliferation) 7.8 nM FGFR4-IN-1[1]

Solubility in DMSO 6 mg/mL (12.16 mM) FGFR4-IN-1[1]

Storage (Powder) -20°C for 3 years FGFR4-IN-1[1]

Storage (In solvent) -80°C for 1 year FGFR4-IN-1[1]

Personal Protective Equipment (PPE)
The handling of potent compounds like Fgfr4-IN-17 necessitates stringent adherence to PPE

protocols to prevent exposure.

PPE Category Specification

Hand Protection Double-gloving with nitrile gloves is mandatory.

Eye Protection
Chemical safety goggles or a face shield must

be worn.

Body Protection
A fully buttoned lab coat, preferably a

disposable gown, is required.

Respiratory Protection

When handling the powder form outside of a

certified chemical fume hood or ventilated

enclosure, a NIOSH-approved respirator is

essential.

Experimental Protocols
The following are detailed methodologies for common experiments involving Fgfr4-IN-17.
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Preparation of Stock Solution
Objective: To prepare a concentrated stock solution of Fgfr4-IN-17 for use in various assays.

Materials:

Fgfr4-IN-17 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Perform all operations in a certified chemical fume hood.

Allow the Fgfr4-IN-17 vial to equilibrate to room temperature before opening.

Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO. For Fgfr4-IN-1, a 6 mg/mL (12.16 mM) solution in DMSO is achievable, and

sonication may be required for complete dissolution[1].

Carefully add the calculated volume of DMSO to the vial of Fgfr4-IN-17.

Vortex the solution until the powder is completely dissolved. Gentle warming in a water bath

(not exceeding 37°C) and sonication can aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term stability[1].

In Vitro Kinase Assay
Objective: To determine the inhibitory activity of Fgfr4-IN-17 against the FGFR4 kinase.
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Materials:

Recombinant human FGFR4 enzyme

Kinase substrate (e.g., a generic tyrosine kinase substrate)

Fgfr4-IN-17 stock solution

ATP (Adenosine triphosphate)

Kinase assay buffer

96-well assay plates

Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Procedure:

Prepare serial dilutions of the Fgfr4-IN-17 stock solution in the kinase assay buffer.

In a 96-well plate, add the recombinant FGFR4 enzyme to each well.

Add the diluted Fgfr4-IN-17 or vehicle control (DMSO) to the respective wells.

Incubate the plate at room temperature for a pre-determined time (e.g., 10-30 minutes) to

allow for inhibitor binding.

Initiate the kinase reaction by adding the kinase substrate and ATP to each well.

Incubate the reaction at 30°C for a specified duration (e.g., 30-60 minutes)[2][3].

Terminate the reaction and measure the kinase activity using a suitable detection reagent

and a plate reader.

Calculate the IC50 value by plotting the percentage of kinase inhibition against the logarithm

of the inhibitor concentration.

Cell-Based Proliferation Assay
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Objective: To assess the anti-proliferative effect of Fgfr4-IN-17 on cancer cell lines that are

dependent on FGFR4 signaling (e.g., HuH-7 hepatocellular carcinoma cells).

Materials:

FGFR4-dependent cancer cell line (e.g., HuH-7)

Complete cell culture medium

Fgfr4-IN-17 stock solution

96-well cell culture plates

Cell proliferation reagent (e.g., WST-1, MTT, or CellTiter-Glo®)

Procedure:

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Prepare serial dilutions of Fgfr4-IN-17 in complete cell culture medium. The final DMSO

concentration should be kept constant and low (typically ≤ 0.1%) across all wells.

Remove the existing medium from the cells and add the medium containing the various

concentrations of Fgfr4-IN-17 or vehicle control.

Incubate the cells for a specified period (e.g., 72 hours) in a humidified incubator at 37°C

with 5% CO2.

At the end of the incubation period, add the cell proliferation reagent to each well according

to the manufacturer's instructions.

Measure the cell viability using a microplate reader.

Determine the IC50 value by plotting the percentage of cell viability against the logarithm of

the inhibitor concentration.

Operational and Disposal Plans
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Handling and Storage
Engineering Controls: Always handle Fgfr4-IN-17 in a certified chemical fume hood or a

ventilated enclosure to minimize inhalation exposure.

Storage: Store the solid compound in a tightly sealed container at -20°C. Store stock

solutions in aliquots at -80°C to maintain stability and prevent degradation from multiple

freeze-thaw cycles[1].

Spill Management
Evacuate: Immediately evacuate the area of the spill.

Alert: Notify your lab supervisor and safety officer.

Contain: If it is safe to do so, contain the spill using a chemical spill kit. For solid spills, gently

cover with an absorbent material to avoid raising dust. For liquid spills, use absorbent pads

to dike the spill.

Clean-up: Trained personnel wearing appropriate PPE should clean the spill.

Decontaminate: Decontaminate the area with a suitable cleaning agent.

Dispose: All contaminated materials must be disposed of as hazardous waste.

Disposal Plan
Solid Waste: Unused Fgfr4-IN-17 powder and any materials contaminated with the solid

(e.g., weighing paper, pipette tips) should be collected in a clearly labeled hazardous waste

container.

Liquid Waste: Unused stock solutions and experimental media containing Fgfr4-IN-17 must

be collected in a designated, sealed, and clearly labeled hazardous liquid waste container.

Disposal Method: All waste containing Fgfr4-IN-17 must be disposed of through your

institution's hazardous waste management program. Do not dispose of this compound down

the drain or in regular trash.
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Caption: Simplified FGFR4 signaling pathway upon activation by FGF19.
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Experimental Workflow for Handling Fgfr4-IN-17
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Caption: A logical workflow for the safe handling of Fgfr4-IN-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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